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Introduction

Pinonic acid, a key oxidation product of a-pinene, is a significant contributor to the formation
of secondary organic aerosols (SOA) in the atmosphere. Understanding the cloud
condensation nuclei (CCN) activity of pinonic acid and related aerosols is crucial for
accurately modeling aerosol-cloud interactions and their impact on climate. Pinonic acid's
surface-active properties and hygroscopicity influence the ability of aerosol particles to act as
seeds for cloud droplet formation. This document provides an overview of the application of
pinonic acid in CCN activity studies, including quantitative data on its physicochemical
properties and detailed protocols for experimental investigation.

Physicochemical Properties and CCN Activity of
Pinonic Acid

Pinonic acid's role in CCN activity is governed by its ability to lower the surface tension of
agueous solutions and its inherent hygroscopicity. These properties are quantified by the
surface tension depression and the hygroscopicity parameter (k), respectively.
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The following tables summarize key quantitative data for pinonic acid and a-pinene derived
Secondary Organic Aerosol (SOA), which is a primary source of particulate pinonic acid in
experimental and atmospheric studies.

Table 1: Physicochemical Properties of cis-Pinonic Acid

Property Value Reference
Molecular Formula C10H1603 General Knowledge
Molecular Weight 184.23 g/mol General Knowledge
Solubility in Water Limited [1]

Table 2: Surface Tension of Aqueous cis-Pinonic Acid Solutions at 25°C

Mole Fraction of Pinonic Acid Surface Tension (mN/m)
0.00000 72.0
0.00021 68.4
0.00042 64.9
0.00084 59.8
0.00125 56.4
0.00167 53.7
0.00208 51.8

Data sourced from Hyvérinen et al., 2006.[1]

Table 3: Hygroscopicity Parameter (k) and CCN Activation Diameter of a-Pinene Derived SOA
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. o Hygroscopicit
Supersaturatio  Activation

SOA Type . y Parameter Reference
n (%) Diameter (nm)
()

o-pinene

_ 0.3 120 - 140 0.11-0.14 [2]
ozonolysis
o-pinene

_ 1.0 48+ 8 0.14-0.23 [2]
ozonolysis
o-pinene
ozonolysis - - 0.13+£0.02 [3]
(SVOCs)
o-pinene
ozonolysis - - 0.09 £0.02 [3]
(LVOCs)
o-pinene
ozonolysis - - 0.06 +0.02 [3]
(ELVOCs)

Note: Kk (kappa) is a single parameter representing the hygroscopicity of an aerosol particle.
SVOCs, LVOCs, and ELVOCs refer to semi-volatile, low-volatility, and extremely low volatility
organic compounds, respectively.

Experimental Protocols

This section provides detailed protocols for the generation of a-pinene derived SOA, a common
surrogate for studying the effects of pinonic acid, and the subsequent measurement of its
CCN activity.

Protocol 1: Generation of a-Pinene Secondary Organic
Aerosol (SOA)

Objective: To produce SOA rich in pinonic acid from the ozonolysis of a-pinene in a controlled
laboratory setting.

Materials:
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e Environmental chamber (e.g., Teflon bag or stainless steel vessel)

e Ozone (Os3) generator

e a-pinene (liquid, high purity)

e Syringe pump

e Heated injector

» Purified air source (free of particles and organic vapors)

o OH scavenger (e.g., cyclohexane)

e Monitoring instrumentation: Ozone analyzer, Scanning Mobility Particle Sizer (SMPS)
Procedure:

o Chamber Preparation: Thoroughly clean the environmental chamber by flushing with purified
air for several hours to remove any residual particles and volatile organic compounds.

o Humidification: Introduce water vapor into the chamber to achieve the desired relative
humidity (typically 40-60%).

o Seed Aerosol Injection (Optional): For experiments requiring seeded growth, introduce a
known concentration of neutral seed particles (e.g., ammonium sulfate) into the chamber.

e Precursor Injection: Inject a controlled amount of a-pinene into the chamber using a syringe
pump connected to a heated injector to ensure complete vaporization. Typical initial
concentrations range from 50 to 200 ppb.[4]

e OH Scavenger Addition: Introduce an OH scavenger (e.g., cyclohexane) in excess to ensure
that the oxidation of a-pinene is dominated by ozonolysis.

» Ozonolysis Initiation: Introduce a controlled concentration of ozone into the chamber to
initiate the reaction. Typical ozone concentrations are in the range of 100-300 ppb.[4]
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» Reaction and SOA Formation: Allow the reaction to proceed for a designated period (typically
1-4 hours). Monitor the formation and growth of the SOA particles using an SMPS. The
particle size distribution and number concentration will evolve as the reaction progresses.[4]

o Sampling: Once the SOA has formed and stabilized, it is ready for sampling for CCN activity
measurements and chemical characterization.

Protocol 2: Measurement of CCN Activity

Objective: To determine the CCN activity of the generated SOA by measuring the critical
supersaturation required for activation of particles of a given size.

Materials:

Generated SOA from Protocol 1

Differential Mobility Analyzer (DMA)

Condensation Particle Counter (CPC)

Cloud Condensation Nuclei Counter (CCNC)

Procedure:

Aerosol Sampling: Draw the generated SOA from the environmental chamber.

e Size Selection: Pass the aerosol through a DMA to select a monodisperse aerosol
population of a specific electrical mobility diameter.

o Particle Counting: Split the monodisperse aerosol flow. Direct one stream to a CPC to
measure the total number concentration of particles (N_CN) of the selected size.

¢ CCN Counting: Direct the second stream to a CCNC. The CCNC maintains a well-defined
supersaturation (SS) in its growth chamber. Particles that activate as CCN at this
supersaturation will grow into larger droplets and be counted (N_CCN).

» Activation Curve Generation: Systematically vary the supersaturation in the CCNC for a fixed
particle size, or vary the particle size selected by the DMA for a fixed supersaturation.
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» Data Analysis: For each particle size and supersaturation, calculate the activated fraction
(N_CCN / N_CN). The critical supersaturation (Sc) for a given particle diameter (Dp) is
typically defined as the supersaturation at which the activated fraction is 0.5.

» Hygroscopicity Parameter (k) Calculation: Use the measured Dp and Sc to calculate the
hygroscopicity parameter k using the following simplified form of the Kéhler equation: k = (4 *
A3) / (27 * Dp® * In3(Sc)) where A= (4*o_sol*M_w)/(R*T*p_w), o_sol is the surface
tension of the solution droplet, M_w is the molar mass of water, R is the universal gas
constant, T is the temperature, and p_w is the density of water. For dilute solutions, the
surface tension of water can be used as an approximation.[5]

Visualizations
Formation of Pinonic Acid from a-Pinene Ozonolysis

Particle Phase

Pinonic Acid (particle) }—»

Gas-Phase Oxidation

Stabilization

Pinonaldehyde }*—OH>
Criegee

J Decomposition
OH Radical

Condensatiol

Pinonic Acid (gas) SOA Growth & CCN Activity

b

Click to download full resolution via product page

Caption: Formation pathway of pinonic acid from a-pinene ozonolysis.

Experimental Workflow for CCN Activity Measurement
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Caption: Workflow for measuring the CCN activity of generated SOA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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